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Compound of Interest

Compound Name: Cyclohexadecane

Cat. No.: B1619725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexadecane (C₁₆H₃₂) is a cyclic alkane that presents as a colorless and odorless solid at

room temperature.[1] Its chemical structure consists of a sixteen-carbon ring. As a non-polar

solvent, its utility in chemical reactions is predicated on its high boiling point, chemical

inertness, and ability to dissolve non-polar compounds. This document provides an overview of

the physicochemical properties of cyclohexadecane, its potential applications in organic

synthesis, and generalized protocols for its use.

Physicochemical Properties
A summary of the key physicochemical properties of cyclohexadecane is presented in Table 1.

Its insolubility in water and solubility in organic solvents like benzene and chloroform are

characteristic of non-polar hydrocarbons.[1] The relatively high melting and boiling points are a

consequence of its large molecular weight and structure.[1][2]

Table 1: Physicochemical Properties of Cyclohexadecane
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Property Value Reference(s)

Molecular Formula C₁₆H₃₂ [1][2]

Molecular Weight 224.43 g/mol [2]

CAS Number 295-65-8 [1]

Appearance Colorless, odorless solid [1]

Melting Point 62.1 °C [2]

Boiling Point 300.85 °C (estimate) [2]

Density 0.7954 g/cm³ (estimate) [2]

Solubility
Insoluble in water; Soluble in

benzene, chloroform
[1]

Vapor Pressure 0.000664 mmHg at 25 °C [2]

Flash Point 136.2 °C [2]

General Applications and Advantages
Cyclohexadecane's properties make it a suitable candidate as a non-polar, high-boiling point

solvent for various chemical reactions. Its key advantages include:

High Thermal Stability: The high boiling point of cyclohexadecane allows for its use in

reactions requiring elevated temperatures, which can lead to increased reaction rates and

enable the transformation of less reactive substrates.

Chemical Inertness: As a saturated hydrocarbon, cyclohexadecane is generally unreactive

towards many reagents, including acids, bases, oxidants, and reductants, ensuring it does

not interfere with the desired chemical transformation.

Non-Polar Nature: It is an excellent solvent for non-polar and weakly polar organic

molecules, facilitating reactions involving such compounds.

Moisture-Free Reactions: Its immiscibility with water can be advantageous in reactions that

are sensitive to moisture.
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Potential applications where cyclohexadecane could serve as a solvent include:

High-Temperature Organometallic Reactions: For certain organometallic reactions that can

be conducted in hydrocarbon solvents, the high boiling point of cyclohexadecane could be

beneficial.

Free Radical Polymerization: In polymerization reactions where an inert solvent is required to

control viscosity and temperature, cyclohexadecane could be a suitable medium.

Catalytic Hydrogenation and Dehydrogenation: Its stability at high temperatures makes it a

potential solvent for certain catalytic processes.

Experimental Protocols (Generalized)
The following protocols are generalized and theoretical, based on standard procedures for

these reaction types in other high-boiling non-polar solvents. These protocols have not been

validated for cyclohexadecane and would require optimization by the end-user.

High-Temperature Suzuki-Miyaura Coupling
This protocol describes a generalized procedure for a palladium-catalyzed Suzuki-Miyaura

cross-coupling reaction, which may be suitable for less reactive aryl halides.

Methodology:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, magnetic stirrer, and nitrogen inlet, add the aryl halide (1.0 eq), boronic acid (1.2

eq), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 eq), and a suitable base (e.g., K₂CO₃, 2.0 eq).

Solvent Addition: Add anhydrous cyclohexadecane to the flask to achieve the desired

concentration.

Degassing: Degas the reaction mixture by bubbling nitrogen through the solution for 15-20

minutes or by subjecting it to several freeze-pump-thaw cycles.

Reaction: Heat the reaction mixture to the desired temperature (e.g., 120-150 °C) under a

nitrogen atmosphere and stir vigorously. Monitor the reaction progress by TLC or GC.
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Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with a

lower-boiling organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove

the catalyst and inorganic salts.

Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be

purified by column chromatography or recrystallization.

1. Add Reactants:
Aryl Halide, Boronic Acid,

Pd Catalyst, Base
2. Add Cyclohexadecane

Solvent
3. Degas Mixture

Inert Atmosphere 4. Heat and Stir
(e.g., 120-150 °C)

Reaction
5. Cool and Dilute

Workup
6. Filter 7. Wash and Dry 8. Purify Product

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

Free Radical Polymerization of a Vinyl Monomer
This protocol outlines a general method for the free radical polymerization of a vinyl monomer

using cyclohexadecane as an inert, high-boiling solvent.

Methodology:

Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, reflux condenser,

and nitrogen inlet, dissolve the vinyl monomer and a radical initiator (e.g., AIBN or benzoyl

peroxide) in cyclohexadecane.

Degassing: Thoroughly degas the solution to remove oxygen, which can inhibit

polymerization. This can be achieved by several freeze-pump-thaw cycles or by bubbling an

inert gas through the solution.

Polymerization: Heat the reaction mixture to a temperature that allows for the controlled

decomposition of the initiator (typically 60-100 °C). Maintain the temperature and stir the

mixture for the desired reaction time. The viscosity of the solution will increase as the

polymer forms.
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Isolation of the Polymer: Cool the reaction mixture to room temperature. Pour the viscous

solution into a large volume of a non-solvent (e.g., methanol or ethanol) with vigorous stirring

to precipitate the polymer.

Purification: Collect the precipitated polymer by filtration. Wash the polymer with fresh non-

solvent to remove any residual monomer, initiator, and cyclohexadecane.

Drying: Dry the polymer in a vacuum oven at a suitable temperature until a constant weight

is achieved.
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Caption: General workflow for free radical polymerization.

Safety and Handling
Cyclohexadecane is a stable compound under normal conditions.[1] However, standard

laboratory safety precautions should be followed. It is advisable to handle it in a well-ventilated

area and wear appropriate personal protective equipment (PPE), including gloves and safety
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glasses. As with other hydrocarbons, it is combustible and should be kept away from open

flames and sources of ignition.

Conclusion
While specific, documented applications of cyclohexadecane as a non-polar solvent in

chemical reactions are not abundant in the current literature, its physicochemical properties

suggest it holds potential for use in high-temperature organic synthesis. The provided

generalized protocols offer a starting point for researchers interested in exploring its utility. It is

crucial to reiterate that any application of cyclohexadecane as a solvent will necessitate

careful experimental design and optimization for the specific reaction of interest. Its use may be

particularly advantageous in situations where common non-polar solvents with lower boiling

points are not suitable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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